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Compound of Interest |

Compound Name: Hydroxysimazine
CAS No.: 2599-11-3
Cat. No.: B165074
- 7

Introduction & Significance

Hydroxysimazine (2-hydroxy-4,6-bis(ethylamino)-s-triazine, CAS 2599-11-3) is the primary
degradation product of Simazine, a widely used chloro-s-triazine herbicide. While Simazine
acts by inhibiting photosynthesis via the D1 protein in photosystem Il, its hydrolysis to
hydroxysimazine represents a critical "detoxification" step in the environment.

However, hydroxysimazine is significantly more polar and persistent in certain soil horizons
than its parent compound. Its increased water solubility (approx. 27.5 mg/L vs. 5 mg/L for
Simazine) alters its leaching potential, while its hydroxyl group facilitates stronger adsorption to
soil organic matter, often leading to "aged" residues that are difficult to extract.

This guide provides a rigorous protocol for generating hydroxysimazine via controlled
degradation, extracting it from complex soil matrices, and quantifying it using LC-MS/MS.

Physicochemical Profile[1][2][3][4][5][6]
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. . Hydroxysimazine Implication for
Property Simazine (Parent)
(Target) Protocol

Reference standard
CAS Number 122-34-9 2599-11-3 ) o
identification.

Mass spectrometry
Molecular Weight 201.66 183.21 precursor ion

selection.

Hydroxysimazine is
Water Solubility ~5 mg/L ~27.5 mg/L more mobile in
aqueous phases.

Hydroxysimazine is
cationic at low pH,
affecting SPE
retention.

pKa 1.62 5.2

Lower lipophilicity
Log Kow 2.18 0.94 requires modified

extraction solvents.

Mechanistic Pathways

Understanding the formation of hydroxysimazine is prerequisite to accurate generation and
analysis. The degradation occurs via dechlorination, driven by two distinct mechanisms:

 Abiotic Hydrolysis: Occurs naturally in acidic soils or via chemical catalysis.

» Biotic Metabolism: Mediated by soil bacteria (e.g., Arthrobacter, Pseudomonas) possessing

hydrolase enzymes such as AtzA or TrzN.

Diagram 1: Simazine Degradation Pathway
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Pathway Key

Green: Primary Metabolite (Target)

Red: Parent Toxicant

Hydrolysis
(Abiotic pH < 5)

Simazine (Biotic: AtzA/TrzN) > Hydroxysimazine N-Dealkylation > N-Dealkylated Ring Cleavage B CO2 +NH3

(Cl-Triazine) (OH-Triazine) Metabolites

Click to download full resolution via product page

Caption: The dechlorination of Simazine to Hydroxysimazine is the rate-limiting detoxification
step, mediated by hydrolytic enzymes or acidic soil conditions.

Protocol 1: Controlled Generation (Degradation
Assay)

To study hydroxysimazine, one must often generate it in situ to mimic environmental
weathering.

Materials

» Soil Matrix: Silt loam (sieved <2mm), biologically active.
 Fortification Solution: Simazine (1000 mg/L in Acetone).

e Incubation System: Biometer flasks with NaOH traps (if monitoring mineralization) or
standard amber jars.

Step-by-Step Methodology

e Soil Preparation: Adjust soil moisture to 40% of Maximum Water Holding Capacity (MWHC).
Pre-incubate for 7 days at 25°C to reactivate microbial communities.

» Fortification: Apply Simazine solution to the soil to achieve a final concentration of 5 mg/kg.
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o Causality: Use a volatile solvent (acetone) and evaporate strictly to ensure the solvent
does not act as an auxiliary carbon source for bacteria.

e Treatment Groups:
o Group A (Biotic): Active soil.[1]

o Group B (Abiotic Control): Soil sterilized via autoclaving (121°C, 30 min, 3 cycles) or
gamma irradiation.

e Incubation: Maintain at 25°C in the dark. Weigh flasks weekly and replenish moisture loss
with sterile deionized water.

o Sampling: Harvest sacrificial samples at Day 0, 7, 14, 28, and 56.

Protocol 2: Extraction & Enrichment

Challenge: Hydroxysimazine binds avidly to soil fulvic and humic acids via hydrogen bonding
and cation exchange (at lower pH). Standard organic solvent extractions (e.g., pure
Acetonitrile) yield poor recovery (<60%).

Solution: Use a buffered solvent system to disrupt ionic interactions.

Reagents
o Extraction Solvent: Methanol:0.1M Phosphate Buffer (pH 7.5) (80:20 v/v).

o SPE Cartridges: Strong Cation Exchange (SCX) or Polymeric HLB.

Workflow

e Weighing: Place 5 g of soil into a 50 mL centrifuge tube.
e Solvent Addition: Add 10 mL of Extraction Solvent.
o Agitation: Shake vigorously (mechanical shaker) for 60 minutes.

o Note: Sonication (15 min) can be added if recoveries remain low, but avoid heating the
sample.
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o Centrifugation: Spin at 4000 rpm for 10 minutes. Decant supernatant.
* Repeat: Repeat extraction once and combine supernatants.
o Cleanup (Optional but Recommended):

Dilute extract with water to reduce MeOH content to <10%.

[¢]

[e]

Load onto pre-conditioned HLB cartridge.

Wash with 5% MeOH/Water.

o

[¢]

Elute with pure Methanol.

o Concentration: Evaporate eluate to near dryness under nitrogen stream and reconstitute in
Mobile Phase A:B (90:10).

Protocol 3: LC-MS/MS Quantitation

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series or Sciex QTRAP).

Chromatographic Conditions

e Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 100mm, 1.8 um).
e Flow Rate: 0.3 mL/min.
e Column Temp: 35°C.
e Mobile Phase A: Water + 0.1% Formic Acid.
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
e Gradient:
o 0-1 min: 10% B

o 1-8 min: Linear ramp to 90% B
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o 8-10 min: Hold 90% B

Mass Spectrometry Parameters (MRM)

Hydroxysimazine is detected in Positive Electrospray lonization (ESI+) mode.

Analvt Precursor lon Product lon 1 Product lon 2 Collision
nalyte

y (m/z) (Quant) (Qual) Energy (eV)
Simazine 202.1 [M+H]+ 132.1 124.1 25
Hydroxysimazine  184.1 [M+H]+ 156.1 (-C2H4) 128.1 (-2xC2H4)  20-30*

*Note: Collision energy must be optimized for specific instrument geometry. The transition 184-
>156 corresponds to the loss of an ethylene group from the ethylamino side chain.

Diagram 2: Analytical Workflow
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Sample Preparation
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:
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:
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Caption: Workflow for the extraction of polar triazine metabolites. The buffer step is critical to
break ionic bonds with soil matrix.

Data Analysis & Validation
Half-Life Calculation

Degradation typically follows First-Order Kinetics. Calculate the dissipation half-life (
) using:
Where:

e = Concentration at time
e = |nitial concentration

¢ = Rate constant

Self-Validating Quality Control

To ensure the protocol is working (Trustworthiness), include these controls in every batch:

e Surrogate Standard: Spike samples with Terbuthylazine-d5 or Atrazine-d5 prior to extraction.
Acceptable recovery: 70-120%.[2]

e Matrix Match: Prepare calibration curves using blank soil extract to compensate for ion
suppression (common in ESI+).

Troubleshooting
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Issue Probable Cause Corrective Action
Analyte bound to soil organic Increase buffer pH to 8.0 or

Low Recovery (<50%) )
matter. use MeOH:0.5M Ammonia.

) ] ] Ensure column is end-capped;
- Secondary interactions with ] ]
Peak Tailing ianol increase buffer strength in
silanols.
mobile phase.

Use Matrix-Matched calibration
Signal Suppression Co-eluting humic substances. or switch to APCI source if
available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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